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Compound of Interest

Compound Name: Ferric oxide, red

Cat. No.: B7798774 Get Quote

An In-Depth Technical Guide on Red Ferric
Oxide
Prepared for: Researchers, scientists, and drug development professionals.

This document provides core chemical information regarding red ferric oxide, a compound of

significant interest across various scientific and industrial domains, including its use as a

pigment and in biomedical applications.

Core Chemical Properties
Red ferric oxide, also known as iron(III) oxide, is an inorganic compound with a distinct reddish-

brown appearance.[1][2][3] It is the primary component of rust and is naturally found as the

mineral hematite.[2]

The fundamental quantitative data for red ferric oxide are summarized in the table below for

clarity and ease of comparison.
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Property Value Unit

Chemical Formula Fe₂O₃ -

Molecular Weight / Molar Mass 159.69 g/mol

Appearance Red-brown solid -

Density 5.24 - 5.25 g/cm³

Melting Point 1,538 - 1,565 °C

Boiling Point 3,414 °C

Solubility in Water Insoluble -

Note: The precise molecular weight can vary slightly based on the isotopic composition of the

elements. Values cited range from 159.687 g/mol to 159.7 g/mol .[4][5]

Molecular Composition
The chemical formula Fe₂O₃ indicates that each molecule of ferric oxide is composed of two

iron (Fe) atoms and three oxygen (O) atoms.[3][4] The iron atom in this compound exists in the

+3 oxidation state.[3]

The following diagram illustrates the basic atomic composition of a single unit of ferric oxide.
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Caption: Elemental composition of Iron(III) Oxide (Fe₂O₃).

Experimental Protocols
Detailed experimental protocols are highly specific to the research context (e.g., synthesis

method, particle size analysis, toxicological assays, drug delivery vehicle preparation). As such,

generalized protocols are not provided here. For specific methodologies, researchers are

advised to consult peer-reviewed literature pertaining to their direct field of inquiry, such as the

synthesis of nanoparticles for MRI contrast agents or the formulation of iron oxide pigments for

pharmaceutical coatings.

Signaling Pathways and Workflows
The interaction of ferric oxide nanoparticles with biological systems can be complex, potentially

involving pathways related to cellular uptake (e.g., endocytosis), iron metabolism, and oxidative
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stress. The specific signaling pathways are contingent on the particle's physicochemical

properties (size, charge, surface coating) and the biological model under investigation.

Due to this high degree of specificity, a generalized signaling pathway diagram would be

misleading. Researchers should refer to specific studies on the biocompatibility and cellular

interactions of iron oxide nanoparticles relevant to their work to understand the precise

signaling cascades involved. A logical workflow for such an investigation is presented below.
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Phase 1: Characterization

Phase 2: In Vitro Assessment

Phase 3: Pathway Analysis

Synthesize & Purify
Fe₂O₃ Nanoparticles

Physicochemical Analysis
(Size, Charge, Purity)

Cell Line Exposure

Cytotoxicity Assays
(e.g., MTT, LDH)

Cellular Uptake Analysis
(e.g., TEM, ICP-MS)

Mechanism of Action
(ROS, Apoptosis markers)

Identify Key Protein Interactions

Transcriptomic/Proteomic Analysis

Validate Signaling Pathway
(e.g., Western Blot, qPCR)

Click to download full resolution via product page

Caption: A logical workflow for investigating nanoparticle bio-interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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